Cas no 64420-13-9 (Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-)

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-, is a heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl-triazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the triazole ring contributes to hydrogen bonding and coordination capabilities. Its reactivity allows for further functionalization, enabling use as a versatile intermediate in medicinal chemistry. The compound's stability under various conditions and compatibility with synthetic workflows make it a practical choice for researchers developing bioactive molecules. Its precise structural characteristics support targeted molecular design in drug discovery and material science.
Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- structure
64420-13-9 structure
Product Name:Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-
CAS No:64420-13-9
MF:C8H5F3N4
MW:214.147310972214
CID:4097148
PubChem ID:66487014
Update Time:2025-05-28

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-
    • EN300-360621
    • 64420-13-9
    • 4-[5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]pyridine
    • Inchi: 1S/C8H5F3N4/c9-8(10,11)7-13-6(14-15-7)5-1-3-12-4-2-5/h1-4H,(H,13,14,15)
    • InChI Key: UWFJKIBPLFTEKM-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C2N=C(C(F)(F)F)NN=2)=C1

Computed Properties

  • Exact Mass: 214.04663066Da
  • Monoisotopic Mass: 214.04663066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5Ų

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- Pricemore >>

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